Cas no 5059-50-7 (1H-Benzimidazole,2-heptyl-6-methyl-)

• Product Name: 1H-Benzimidazole,2-heptyl-6-methyl-
• CAS No: 5059-50-7
• MF: C₁₅H₂₂N₂
• MW: 230.348583698273
• CID: 369849
• PubChem ID: 134585
• Update Time: 2025-04-19

1H-Benzimidazole,2-heptyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-heptyl-6-methyl-
• 1H-Benzimidazole, 2-heptyl-5-methyl-
• 2-heptyl-5-methyl-1H-benzimidazole
• DTXSID20964817
• AKOS012705887
• AKOS006201705
• BDBM50404904
• 5059-50-7
• 2-Hepta-5-methylbenzimidazole
• 2-heptyl-6-methyl-1H-benzimidazole
• CHEMBL170910
• SCHEMBL9721019

• Inchi： 1S/C15H22N2/c1-3-4-5-6-7-8-15-16-13-10-9-12(2)11-14(13)17-15/h9-11H,3-8H2,1-2H3,(H,16,17)
• InChI Key： SKQXYXHRRHGZHU-UHFFFAOYSA-N
• SMILES： N1C2C=C(C)C=CC=2N=C1CCCCCCC

Computed Properties

• Exact Mass: 230.17846
• Monoisotopic Mass: 230.178299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 28.7

Experimental Properties

• Density: 1.016
• Boiling Point: 408.2°C at 760 mmHg
• Flash Point: 201.2°C
• Refractive Index: 1.567
• PSA: 28.68